Cas no 2173991-86-9 (2-tert-butyl 7-methyl 2-azaspiro[4.5]decane-2,7-dicarboxylate)
2-tert-butyl 7-methyl 2-azaspiro[4.5]decane-2,7-dicarboxylate Chemical and Physical Properties
Names and Identifiers
-
- 2-tert-butyl 7-methyl 2-azaspiro[4.5]decane-2,7-dicarboxylate
-
- MDL: MFCD31567426
- Inchi: 1S/C16H27NO4/c1-15(2,3)21-14(19)17-9-8-16(11-17)7-5-6-12(10-16)13(18)20-4/h12H,5-11H2,1-4H3
- InChI Key: URTNIPUBABBBRY-UHFFFAOYSA-N
- SMILES: C1C2(CCCC(C(OC)=O)C2)CCN1C(OC(C)(C)C)=O
2-tert-butyl 7-methyl 2-azaspiro[4.5]decane-2,7-dicarboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D586027-100mg |
2-tert-butyl 7-methyl 2-azaspiro[4.5]decane-2,7-dicarboxylate |
2173991-86-9 | 97% | 100mg |
$155 | 2023-09-03 | |
| eNovation Chemicals LLC | D586027-250MG |
2-tert-butyl 7-methyl 2-azaspiro[4.5]decane-2,7-dicarboxylate |
2173991-86-9 | 97% | 250mg |
$270 | 2023-09-03 | |
| eNovation Chemicals LLC | D586027-500MG |
2-tert-butyl 7-methyl 2-azaspiro[4.5]decane-2,7-dicarboxylate |
2173991-86-9 | 97% | 500mg |
$450 | 2023-09-03 | |
| eNovation Chemicals LLC | D586027-1G |
2-tert-butyl 7-methyl 2-azaspiro[4.5]decane-2,7-dicarboxylate |
2173991-86-9 | 97% | 1g |
$680 | 2023-09-03 | |
| eNovation Chemicals LLC | D586027-5G |
2-tert-butyl 7-methyl 2-azaspiro[4.5]decane-2,7-dicarboxylate |
2173991-86-9 | 97% | 5g |
$2040 | 2023-09-03 | |
| Chemenu | CM558521-1g |
2-tert-Butyl 7-methyl 2-azaspiro[4.5]decane-2,7-dicarboxylate |
2173991-86-9 | 97% | 1g |
$*** | 2023-03-30 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1137884-100mg |
2-tert-Butyl 7-methyl 2-azaspiro[4.5]decane-2,7-dicarboxylate |
2173991-86-9 | 97% | 100mg |
¥1705 | 2023-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1137884-250mg |
2-tert-Butyl 7-methyl 2-azaspiro[4.5]decane-2,7-dicarboxylate |
2173991-86-9 | 97% | 250mg |
¥2539 | 2023-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1137884-500mg |
2-tert-Butyl 7-methyl 2-azaspiro[4.5]decane-2,7-dicarboxylate |
2173991-86-9 | 97% | 500mg |
¥4536 | 2023-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1137884-1g |
2-tert-Butyl 7-methyl 2-azaspiro[4.5]decane-2,7-dicarboxylate |
2173991-86-9 | 97% | 1g |
¥6804 | 2023-04-14 |
2-tert-butyl 7-methyl 2-azaspiro[4.5]decane-2,7-dicarboxylate Related Literature
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
Additional information on 2-tert-butyl 7-methyl 2-azaspiro[4.5]decane-2,7-dicarboxylate
Introduction to 2-tert-butyl 7-methyl 2-azaspiro[4.5]decane-2,7-dicarboxylate (CAS No. 2173991-86-9) and Its Emerging Applications in Chemical Biology
The compound 2-tert-butyl 7-methyl 2-azaspiro[4.5]decane-2,7-dicarboxylate (CAS No. 2173991-86-9) represents a fascinating class of spirocyclic azasubstituted molecules that have garnered significant attention in the field of chemical biology and drug discovery. Its unique structural framework, characterized by a spirocyclic core and azasubstitution, endows it with distinct physicochemical properties and biological activities that make it a promising candidate for various therapeutic applications.
At the heart of this compound's appeal lies its spirocyclic architecture, which combines the rigidity of a bicyclic system with the flexibility of azasubstitution. This structural motif has been extensively studied for its ability to mimic natural products and bioactive scaffolds, thereby serving as a valuable scaffold for the development of novel pharmacophores. The presence of tert-butyl and methyl substituents further enhances its molecular stability and interactions with biological targets, making it an attractive candidate for further exploration.
In recent years, the compound has been investigated for its potential in modulating various biological pathways. One of the most notable areas of research has been its role in enzyme inhibition and receptor binding. The spirocyclic core of 2-tert-butyl 7-methyl 2-azaspiro[4.5]decane-2,7-dicarboxylate has been shown to interact with enzymes such as kinases and phosphodiesterases, suggesting its utility in developing inhibitors for these targets. Additionally, its ability to bind to specific receptors has been explored in the context of neurological disorders, where it shows promise in modulating neurotransmitter activity.
Recent advancements in computational chemistry have further illuminated the potential of this compound. Molecular docking studies have revealed that it can effectively bind to pockets on target proteins with high affinity, making it a strong candidate for structure-based drug design. These studies have also highlighted the importance of the azasubstituent in optimizing binding interactions, underscoring the compound's potential as a lead molecule.
The synthesis of 2-tert-butyl 7-methyl 2-azaspiro[4.5]decane-2,7-dicarboxylate presents an intriguing challenge due to its complex spirocyclic structure. However, recent methodological breakthroughs have made it more accessible to synthetic chemists. These advancements include novel catalytic approaches that facilitate the formation of the spirocyclic core while maintaining high regioselectivity and yield. Such improvements have not only enhanced the accessibility of this compound but also opened up new avenues for structural diversification.
In vitro studies have demonstrated that 2-tert-butyl 7-methyl 2-azaspiro[4.5]decane-2,7-dicarboxylate exhibits promising pharmacological effects across multiple disease models. For instance, preclinical trials have shown that it can modulate inflammatory pathways by inhibiting key pro-inflammatory cytokines. This has sparked interest in exploring its potential as an anti-inflammatory agent with a unique mechanism of action compared to existing therapeutics.
The compound's stability under various physiological conditions has also been a subject of investigation. Studies have shown that it maintains its structural integrity in both aqueous and lipid environments, suggesting its potential for formulation into diverse drug delivery systems. This property is particularly relevant in developing targeted therapies where maintaining bioactivity during transit through biological barriers is crucial.
Another area where 2-tert-butyl 7-methyl 2-azaspiro[4.5]decane-2,7-dicarboxylate has shown promise is in the field of materials science. Its unique molecular structure makes it an excellent candidate for developing functional materials with applications ranging from sensors to drug-eluting implants. The ability to tune its properties through substituent variation allows for fine-grained control over material characteristics such as solubility, thermal stability, and mechanical strength.
The growing body of research on 2-tert-butyl 7-methyl 2-azaspiro[4.5]decane-2,7-dicarboxylate underscores its significance as a versatile molecular scaffold with broad applicability across multiple scientific disciplines. As research continues to uncover new biological activities and synthetic strategies, this compound is poised to play an increasingly important role in both academic research and industrial applications.
2173991-86-9 (2-tert-butyl 7-methyl 2-azaspiro[4.5]decane-2,7-dicarboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)